
Application Notes and Protocols: Safe Handling
and Disposal of 1,1,2-Trimethylcyclohexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1,2-Trimethylcyclohexane

Cat. No.: B043873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling and disposal of 1,1,2-
Trimethylcyclohexane in a laboratory setting. Adherence to these guidelines is crucial to

minimize risks and ensure a safe working environment.

General Information
1,1,2-Trimethylcyclohexane is a flammable liquid and saturated aliphatic hydrocarbon. It is

primarily used as a solvent and as a component in petroleum mixtures.[1][2] Understanding its

chemical and physical properties is essential for safe handling.

Table 1: Physical and Chemical Properties of 1,1,2-Trimethylcyclohexane
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Property Value

Molecular Formula C9H18[1][3][4]

Molecular Weight 126.24 g/mol [1][3]

CAS Number 7094-26-0[1][3][4]

Appearance Colorless Liquid[5]

Boiling Point 145.2°C at 760 mmHg[1]

Melting Point -29°C[1]

Flash Point 25.2°C[1]

Density 0.765 g/cm³[1]

Vapor Pressure 6.19 mmHg at 25°C[1]

Solubility Insoluble in water.

LogP (Octanol/Water Partition Coefficient) 3.22270[1]

Hazard Identification and Toxicity
1,1,2-Trimethylcyclohexane is classified as a highly flammable liquid and vapor.[3][6][7]

Overexposure may lead to skin and eye irritation, as well as anesthetic effects such as

drowsiness, dizziness, and headache.[2][3] It is also considered a neurotoxin, with the potential

for acute solvent syndrome.[2][3]

Table 2: Hazard Classification and Toxicity Data
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Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Flammable Liquids

(Category 2)
🔥 Danger

H225: Highly

flammable liquid and

vapor[3][6]

Skin Irritation

(Category 2)
❗ Warning

H315: Causes skin

irritation[6]

Specific target organ

toxicity — single

exposure (Category

3), Central nervous

system

❗ Warning

H336: May cause

drowsiness or

dizziness[6]

Aspiration Hazard

(Category 1)
☠️ Danger

H304: May be fatal if

swallowed and enters

airways[6]

Hazardous to the

aquatic environment,

long-term hazard

(Category 1)

🌳 Warning

H410: Very toxic to

aquatic life with long

lasting effects[6]

Toxicity Data Value Species

LD50 (Oral) 1500-3450 mg/kg bw[8] Rat[8]

LC50 (Inhalation)

No specific data available for

1,1,2-Trimethylcyclohexane.

General hydrocarbon solvent

risks apply.

Dermal Irritation Causes skin irritation.[6]

Eye Irritation May cause eye irritation.[2]
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Fume Hood: All handling of 1,1,2-Trimethylcyclohexane must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[9]

Ventilation: Ensure the laboratory is well-ventilated.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]

[7][10] Use explosion-proof electrical and lighting equipment.[6]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[6]

Appropriate PPE must be worn at all times when handling 1,1,2-Trimethylcyclohexane.

Table 3: Personal Protective Equipment (PPE) Requirements

Body Part Required PPE
Specifications and
Rationale

Hands

Chemical-resistant gloves

(Nitrile or Neoprene

recommended)[9]

Inspect gloves for integrity

before each use. Change

gloves immediately if

contaminated.[9]

Eyes Safety goggles

ANSI Z87.1 compliant

chemical splash goggles are

mandatory to protect against

splashes and vapors.[9]

Face
Face shield (in addition to

goggles)

Required when there is a

significant risk of splashes,

such as when handling larger

quantities.[9]

Body Chemical-resistant lab coat
A fully buttoned, long-sleeved

lab coat is required.[9]

Respiratory
Vapor respirator (if ventilation

is inadequate)

A NIOSH-approved respirator

with organic vapor cartridges

may be necessary if exposure

limits are exceeded.[7]
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The following diagram outlines the standard workflow for safely handling 1,1,2-
Trimethylcyclohexane in a laboratory setting.

Safe Handling Workflow for 1,1,2-Trimethylcyclohexane

Preparation

Handling

Post-Procedure

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Prepare Spill Kit

Dispense Chemical in Fume Hood

Perform Experimental Procedure

Securely Close Container After Use

Decontaminate Work Area

Dispose of Waste

Remove and Dispose of PPE

Wash Hands Thoroughly
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Caption: Workflow for the safe handling of 1,1,2-Trimethylcyclohexane.

Disposal Protocols
All waste containing 1,1,2-Trimethylcyclohexane must be treated as hazardous chemical

waste.[9] Do not dispose of this chemical down the drain.[6][11]

Liquid Waste: Collect all liquid waste containing 1,1,2-Trimethylcyclohexane in a dedicated,

properly labeled, and sealed hazardous waste container. The container should be made of a

compatible material (e.g., glass or polyethylene).

Solid Waste: Collect all contaminated solid materials, including used PPE (gloves, etc.),

absorbent materials from spills, and empty containers, in a dedicated, sealed, and clearly

labeled hazardous waste bag or container.[9]

All waste containers must be clearly labeled with:

"Hazardous Waste"

The full chemical name: "1,1,2-Trimethylcyclohexane"

The associated hazards (e.g., "Flammable," "Irritant")

The date of accumulation start.

Store hazardous waste containers in a designated, well-ventilated, and secure area away from

ignition sources and incompatible materials. The storage area should have secondary

containment.

The following diagram illustrates the decision-making process for the proper disposal of 1,1,2-
Trimethylcyclohexane waste.
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Disposal Decision Tree for 1,1,2-Trimethylcyclohexane Waste

Waste Generated

Is the waste liquid or solid?

Collect in a labeled, sealed
hazardous liquid waste container.

Liquid

Collect in a labeled, sealed
hazardous solid waste bag/container.

Solid

Store waste in a designated
secondary containment area.

Arrange for disposal by a
licensed hazardous waste contractor.

Disposal Complete

Click to download full resolution via product page

Caption: Decision tree for the disposal of 1,1,2-Trimethylcyclohexane waste.

In the event of a spill:

Evacuate all non-essential personnel from the immediate area.

Eliminate all ignition sources.

If the spill is small and you are trained to handle it, don the appropriate PPE.
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Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads).

Carefully collect the absorbent material and place it in a sealed, labeled hazardous waste

container.

Decontaminate the spill area with an appropriate solvent.

For large spills, evacuate the area and contact your institution's emergency response team.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[6]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes.[6] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[6] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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